![molecular formula C21H19N3O B4674329 2-anilino-4-methyl-7-phenyl-7,8-dihydro-5(6H)-quinazolinone](/img/structure/B4674329.png)
2-anilino-4-methyl-7-phenyl-7,8-dihydro-5(6H)-quinazolinone
Overview
Description
2-anilino-4-methyl-7-phenyl-7,8-dihydro-5(6H)-quinazolinone is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolinones, which have been widely studied for their diverse biological activities.
Mechanism of Action
The exact mechanism of action of 2-anilino-4-methyl-7-phenyl-7,8-dihydro-5(6H)-quinazolinone is not fully understood. However, several studies have suggested that it exerts its biological activity by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and inflammation.
Biochemical and physiological effects:
Studies have shown that 2-anilino-4-methyl-7-phenyl-7,8-dihydro-5(6H)-quinazolinone can induce cell cycle arrest and apoptosis in cancer cells, leading to their death. It has also been reported to inhibit the activity of certain enzymes and signaling pathways that are involved in inflammation and neurodegeneration.
Advantages and Limitations for Lab Experiments
The advantages of using 2-anilino-4-methyl-7-phenyl-7,8-dihydro-5(6H)-quinazolinone in lab experiments include its potent biological activity, high yield synthesis methods, and its diverse range of potential therapeutic applications. However, its limitations include its low solubility in water and its potential toxicity, which may require further optimization of its formulation and dosage.
Future Directions
Several future directions for the research on 2-anilino-4-methyl-7-phenyl-7,8-dihydro-5(6H)-quinazolinone can be explored. These include the optimization of its formulation and dosage for clinical use, the development of novel analogs with improved potency and selectivity, and the identification of its specific targets and mechanisms of action. Moreover, its potential applications in the treatment of other diseases such as diabetes and cardiovascular diseases can also be explored.
Scientific Research Applications
2-anilino-4-methyl-7-phenyl-7,8-dihydro-5(6H)-quinazolinone has been extensively studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and inflammation. Several studies have shown that this compound exhibits potent anti-cancer activity by inducing apoptosis and inhibiting cell proliferation. Moreover, it has been reported to possess anti-inflammatory and neuroprotective properties, making it a promising candidate for the treatment of Alzheimer's disease.
properties
IUPAC Name |
2-anilino-4-methyl-7-phenyl-7,8-dihydro-6H-quinazolin-5-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O/c1-14-20-18(24-21(22-14)23-17-10-6-3-7-11-17)12-16(13-19(20)25)15-8-4-2-5-9-15/h2-11,16H,12-13H2,1H3,(H,22,23,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIMYCGQLTJFJOA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=NC(=N1)NC3=CC=CC=C3)CC(CC2=O)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-anilino-4-methyl-7-phenyl-7,8-dihydroquinazolin-5(6H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.